Cas no 2649065-39-2 (5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 2649065-39-2
• MF: C₇H₅ClF₃N₃O
• MW: 239.582310438156
• CID: 6001118
• PubChem ID: 165631967
• Update Time: 2025-05-19

5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole
• EN300-1961010
• 2649065-39-2

• Inchi： 1S/C7H5ClF3N3O/c1-14-6(8)4(2-12-3-15)5(13-14)7(9,10)11/h2H2,1H3
• InChI Key： NOVFXRJEIAVTIL-UHFFFAOYSA-N
• SMILES： ClC1=C(CN=C=O)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 239.0073240g/mol
• Monoisotopic Mass: 239.0073240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 47.2Ų

Additional information on 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole

Introduction to 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2649065-39-2)

5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole (CAS No. 2649065-39-2) is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-known for its broad spectrum of biological activities and its utility in the development of various therapeutic agents. The presence of multiple substituents, including a chloro group, an isocyanatomethyl moiety, a methyl group, and a trifluoromethyl group, endows this molecule with distinct chemical reactivity and potential pharmacological significance.

The isocyanatomethyl functional group in this compound is particularly noteworthy as it can participate in various chemical transformations, such as nucleophilic addition reactions, which are crucial for the synthesis of more complex molecules. Additionally, the trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of drug candidates, making it a valuable feature in medicinal chemistry. These characteristics make 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole a promising intermediate in the synthesis of novel pharmaceuticals.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in treating a variety of diseases. For instance, studies have shown that pyrazole-based compounds exhibit anti-inflammatory, antiviral, and anticancer properties. The structural features of 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, particularly the combination of electron-withdrawing and electron-donating groups, may contribute to its potential biological activity. The chloro group can influence the electronic properties of the molecule, while the methyl and trifluoromethyl groups can affect its solubility and interaction with biological targets.

One of the most exciting aspects of this compound is its potential application in the development of new drugs targeting complex diseases. Researchers are increasingly exploring pyrazole derivatives as lead compounds for small-molecule drugs due to their versatility and synthetic accessibility. The isocyanatomethyl group provides a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. For example, it can be used to introduce additional functional groups through condensation or addition reactions, leading to novel scaffolds with enhanced pharmacological activity.

The synthesis of 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a pyrazole core, followed by functionalization with the appropriate substituents. The introduction of the chloro, methyl, and trifluoromethyl groups can be achieved through various methods, such as halogenation, alkylation, and fluorination reactions. The final step involves introducing the isocyanatomethyl group, which can be accomplished through reactions with isocyanates or other suitable precursors.

Recent advancements in synthetic methodologies have enabled more efficient and sustainable approaches to producing complex molecules like 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole. Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields. Additionally, green chemistry principles are being increasingly adopted to minimize waste and hazardous byproducts. These innovations not only enhance the practicality of synthesizing this compound but also align with global efforts to promote environmentally friendly chemical processes.

The biological evaluation of 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole has revealed promising preliminary results. In vitro studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors associated with various diseases. For example, it has shown potential as an inhibitor of enzymes involved in cancer cell proliferation and inflammation pathways. These findings suggest that further investigation into its pharmacological profile could lead to the development of new therapeutic strategies.

One area where this compound shows particular promise is in oncology research. Cancer is a complex group of diseases characterized by uncontrolled cell growth and metastasis. Pyrazole derivatives have been identified as effective agents in disrupting cancer cell signaling pathways. The unique combination of substituents in 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole may enable it to interact with specific targets involved in tumor growth and progression. Ongoing research aims to elucidate its mechanism of action and explore its potential as a single agent or in combination therapies.

In addition to oncology, this compound may also find applications in other therapeutic areas. Anti-inflammatory drugs are another area where pyrazole derivatives have shown significant promise due to their ability to modulate inflammatory responses without causing severe side effects. The structural features of 5-chloro-4-(isocyanatomethyl)-1-methyl-3-(trifluoromethyl)-1H-pyrazole, particularly the presence of electron-withdrawing groups like the chloro and trifluoromethyl moieties, may contribute to its anti-inflammatory activity by interfering with key inflammatory mediators.

The development of new anti-inflammatory agents is crucial for managing chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Current treatments often have limitations due to side effects or resistance issues. Pyrazole-based compounds offer a potentially safer alternative by targeting specific inflammatory pathways without affecting normal physiological processes. Further preclinical studies are needed to validate these findings and determine optimal dosing regimens for clinical trials.

Another promising application for 5-chloro-4-(isocyanatomethyl)-1-methl -3-(trifluorometh yl)-1H-pyra zole is in antiviral research. Viral infections continue to pose significant challenges worldwide due to emerging resistant strains and limited treatment options. Pyrazole derivatives have demonstrated efficacy against various viruses by inhibiting viral replication or modulating host immune responses. The unique structural features of this compound may enable it to interact with viral proteins or enzymes essential for viral survival.

For instance, studies have shown that certain pyrazole derivatives exhibit inhibitory activity against enzymes like proteases that are critical for viral replication cycles. The presence of an isocyanatometh yl group provides additional opportunities for designing molecules that can specifically target viral proteases without affecting host proteases, thereby minimizing side effects associated with antiviral drugs currently on the market.

The fight against emerging infectious diseases requires innovative approaches that can quickly adapt to new viral threats. Pyrazole-based compounds offer a versatile platform for developing broad-spectrum antivirals that can be rapidly modified based on evolving viral strains or new discoveries about viral biology